Cas no 910394-78-4 (2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine)

• Product Name: 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine
• CAS No: 910394-78-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 4719469
• PubChem ID: 44578414
• Update Time: 2025-06-14

2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2,6-difluoro-4-methoxy-
• 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H11F2NO/c1-13-6-4-8(10)7(2-3-12)9(11)5-6/h4-5H,2-3,12H2,1H3
• InChI Key： VSHKYWVSLPHVQB-UHFFFAOYSA-N
• SMILES： C1(CCN)=C(F)C=C(OC)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine

Recent Advances in the Study of 2-(2,6-Difluoro-4-methoxyphenyl)ethan-1-amine (CAS: 910394-78-4)

The compound 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine (CAS: 910394-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro-methoxyphenyl scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the cost and environmental impact associated with traditional synthesis methods.

Pharmacological investigations have revealed that 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine exhibits potent activity as a serotonin receptor modulator. In vitro and in vivo studies have shown its high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Furthermore, its unique structural features contribute to improved blood-brain barrier permeability, enhancing its therapeutic efficacy.

Recent preclinical trials have explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as an inhibitor of tumor angiogenesis, particularly in glioblastoma models. The compound's ability to selectively target endothelial cell proliferation without significant cytotoxicity to normal cells marks a significant advancement in targeted cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine. Current research is addressing its pharmacokinetic properties, including metabolism and elimination pathways, to optimize dosing regimens. Additionally, structure-activity relationship (SAR) studies are underway to develop derivatives with enhanced selectivity and reduced off-target effects.

In conclusion, 2-(2,6-difluoro-4-methoxyphenyl)ethan-1-amine represents a compelling candidate for further drug development across multiple therapeutic areas. Its unique chemical structure and diverse biological activities position it as a valuable tool for both basic research and clinical applications. Future studies will likely focus on advancing its clinical potential while addressing the remaining pharmacological challenges.